3-(3-Methoxyphenyl)-5-[(phenylsulfanyl)methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(3-methoxyphenyl)-5-(phenylsulfanylmethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H14N2O2S/c1-19-13-7-5-6-12(10-13)16-17-15(20-18-16)11-21-14-8-3-2-4-9-14/h2-10H,11H2,1H3
• InChI Key: KOMHPDZYHRNHDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NOC(=N2)CSC3=CC=CC=C3
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

3-(3-Methoxyphenyl)-5-[(phenylsulfanyl)methyl]-1,2,4-oxadiazole is a heterocyclic compound that features an oxadiazole ring substituted with a methoxyphenyl group and a phenylsulfanyl methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Methoxyphenyl)-5-[(phenylsulfanyl)methyl]-1,2,4-oxadiazole typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3-methoxybenzohydrazide with phenylsulfanyl acetic acid in the presence of a dehydrating agent such as phosphorus oxychloride. The reaction is carried out under reflux conditions, leading to the formation of the oxadiazole ring.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

3-(3-Methoxyphenyl)-5-[(phenylsulfanyl)methyl]-1,2,4-oxadiazole can undergo various chemical reactions, including:

Oxidation: The phenylsulfanyl group can be oxidized to a sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The oxadiazole ring can be reduced under specific conditions, although this is less common.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, catalytic hydrogenation.

Substitution: Sodium hydride, potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of the corresponding sulfone.

Reduction: Formation of reduced oxadiazole derivatives.

Substitution: Formation of various substituted oxadiazole derivatives.

Scientific Research Applications

3-(3-Methoxyphenyl)-5-[(phenylsulfanyl)methyl]-1,2,4-oxadiazole has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an antimicrobial, anticancer, and anti-inflammatory agent.

Materials Science: The compound is studied for its potential use in organic electronics and as a building block for advanced materials.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Mechanism of Action

The mechanism of action of 3-(3-Methoxyphenyl)-5-[(phenylsulfanyl)methyl]-1,2,4-oxadiazole varies depending on its application. In medicinal chemistry, it may interact with specific enzymes or receptors, inhibiting their activity and leading to therapeutic effects. The molecular targets and pathways involved are often specific to the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 3-(4-Methoxyphenyl)-5-[(phenylsulfanyl)methyl]-1,2,4-oxadiazole
• 3-(3-Methoxyphenyl)-5-[(methylsulfanyl)methyl]-1,2,4-oxadiazole
• 3-(3-Methoxyphenyl)-5-[(phenylsulfanyl)ethyl]-1,2,4-oxadiazole

Uniqueness

3-(3-Methoxyphenyl)-5-[(phenylsulfanyl)methyl]-1,2,4-oxadiazole is unique due to the specific substitution pattern on the oxadiazole ring, which imparts distinct chemical and biological properties. Its combination of a methoxyphenyl group and a phenylsulfanyl methyl group makes it a versatile compound for various applications.